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Abstract
Cosmene, a naturally occurring acyclic monoterpenoid with the chemical name (3E,5E)-2,6-

dimethylocta-1,3,5,7-tetraene, has been identified as a constituent of various plant essential

oils. First isolated from Cosmos bipinnatus, this compound has garnered interest for its

potential biological activities, particularly its antimicrobial properties. This technical guide

provides a comprehensive overview of the discovery and history of cosmene, its

physicochemical properties, detailed experimental protocols for its isolation and

characterization, and a plausible synthetic route. Furthermore, this guide explores its known

biological activities with a focus on its antimicrobial effects and discusses potential mechanisms

of action, including its possible modulation of key cellular signaling pathways.

Discovery and History
The discovery of cosmene is rooted in the extensive phytochemical investigations of the

Asteraceae (Compositae) family, a plant family rich in unique secondary metabolites. While the

exact first isolation is not definitively documented in readily available literature, the pioneering

work on polyacetylenes in this plant family by Norwegian chemist Nils Andreas Sørensen and

his collaborators in the mid-20th century laid the groundwork for the identification of numerous

novel compounds, including cosmene.
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In 1941, Sørensen and J. Stene published a paper titled "Über die Konstitution des Cosmene"

(On the Constitution of Cosmene), which stands as a key early reference to this compound.

Their research involved the investigation of the essential oil of Cosmos bipinnatus, from which

they isolated and characterized this novel tetra-unsaturated acyclic monoterpene. The name

"cosmene" is derived from the genus Cosmos, highlighting its first identified natural source.

This early work was part of a broader effort to understand the chemical diversity of the

Compositae family, which is now known to be a rich source of bioactive compounds.

Physicochemical Properties
Cosmene is a volatile organic compound with the molecular formula C₁₀H₁₄. Its structure is

characterized by a conjugated system of four double bonds, which is responsible for its

chemical reactivity and potential biological activity.

Property Value Reference(s)

Molecular Formula C₁₀H₁₄ [1]

Molecular Weight 134.22 g/mol [1]

IUPAC Name
(3E,5E)-2,6-dimethylocta-

1,3,5,7-tetraene
[1]

CAS Number 460-01-5 [1]

Appearance
Likely a colorless to pale

yellow liquid

Melting Point -2 to -1 °C

Boiling Point 189-190 °C (estimated)

Solubility
Insoluble in water; soluble in

organic solvents like ethanol.

Odor Profile
Described as herbal, floral,

sweet, citrus, and fruity.
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Isolation and Purification of Cosmene from Cosmos
bipinnatus
The isolation of cosmene from its natural source, such as the leaves of Cosmos bipinnatus,

typically involves steam distillation to extract the essential oil, followed by fractional distillation

and/or column chromatography to purify the compound.

Protocol 1: Steam Distillation of Cosmos bipinnatus Essential Oil

Plant Material Preparation: Freshly harvested leaves of Cosmos bipinnatus are coarsely

chopped to increase the surface area for efficient steam penetration.

Apparatus Setup: A Clevenger-type apparatus is assembled for hydrodistillation. The

chopped plant material is placed in a round-bottom flask and covered with distilled water.

Distillation: The flask is heated to boiling. Steam passes through the plant material, carrying

the volatile essential oils. The mixture of steam and oil vapor is then condensed.

Collection: The condensed liquid, a mixture of essential oil and water (hydrosol), is collected.

Due to their different densities, the essential oil will form a separate layer, which can be

collected. The yield of essential oil from Cosmos bipinnatus leaves is reported to be

approximately 0.30% (v/w)[1].

Protocol 2: Fractional Distillation and Column Chromatography

Fractional Distillation: The collected essential oil, which is a complex mixture of volatile

compounds, is subjected to fractional distillation under reduced pressure to separate

components based on their boiling points. This step enriches the fraction containing

cosmene.

Column Chromatography: The cosmene-rich fraction is further purified using column

chromatography.

Stationary Phase: Silica gel is commonly used as the stationary phase.

Mobile Phase: A non-polar solvent system, such as a gradient of hexane and ethyl

acetate, is used to elute the compounds.
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Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer

Chromatography (TLC) to identify those containing pure cosmene. The fractions

containing the pure compound are then combined and the solvent is evaporated.

Isolation Workflow
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(leaves)

Steam Distillation
 Hydrodistillation

Essential Oil Fractional Distillation Cosmene-rich Fraction Column Chromatography
(Silica Gel) Pure Cosmene

Synthetic Workflow (Hypothetical)
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Hypothetical Modulation of NF-κB Pathway
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Hypothetical Modulation of MAPK Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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